Cas no 1190317-52-2 (3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190317-52-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD12962961
• CID: 4562270
• PubChem ID: 53412592
• Update Time: 2025-06-08

3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-6-Methoxy-7-azaindole
• 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-6-methoxy-
• DTXSID401262461
• AS-53851
• AKOS027424442
• P17199
• SB14528
• CS-0051453
• 1190317-52-2
• MFCD12962961
• SY247461

• MDL： MFCD12962961
• Inchi： 1S/C8H7BrN2O/c1-12-7-3-2-5-6(9)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)
• InChI Key： ISENGFMRAAURKN-UHFFFAOYSA-N
• SMILES： C12NC=C(Br)C1=CC=C(OC)N=2

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.9Ų

Additional information on 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Application of 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS: 1190317-52-2) in Chemical Biology and Pharmaceutical Research

The heterocyclic compound 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine (CAS: 1190317-52-2) has recently emerged as a key structural motif in medicinal chemistry and drug discovery. This bicyclic aromatic system, belonging to the pyrrolopyridine family, has demonstrated significant potential as a versatile building block for the development of novel therapeutic agents. Recent studies have highlighted its importance in the synthesis of kinase inhibitors, particularly those targeting JAK and ALK family proteins, where its unique electronic properties and hydrogen bonding capabilities contribute to enhanced binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine as a core scaffold for developing selective JAK1 inhibitors. The bromine substituent at the 3-position proved particularly valuable for subsequent cross-coupling reactions, enabling efficient structure-activity relationship exploration. The methoxy group at the 6-position was found to significantly influence the compound's pharmacokinetic properties, improving metabolic stability while maintaining target engagement. This research demonstrated the compound's potential in autoimmune disease therapeutics, with lead compounds showing nanomolar potency in cellular assays.

Recent synthetic methodology developments have expanded the utility of 1190317-52-2 in drug discovery. A 2024 Nature Communications paper described a novel palladium-catalyzed C-H functionalization approach that allows direct modification of the pyrrolopyridine core, bypassing the need for pre-functionalized starting materials. This breakthrough has significantly reduced the synthetic steps required to generate diverse analogues, accelerating medicinal chemistry optimization campaigns. The study reported excellent yields (typically >85%) for a variety of transformations, including aminations and arylations, while preserving the valuable bromine handle for further derivatization.

The compound's application in PROTAC (Proteolysis Targeting Chimera) development has been particularly noteworthy. Researchers at several pharmaceutical companies have incorporated 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine into their PROTAC designs, leveraging its optimal physicochemical properties and demonstrated success in protein-protein interaction modulation. Recent preclinical data presented at the 2024 ACS Spring Meeting showed that derivatives of this scaffold achieved >90% target protein degradation at sub-micromolar concentrations in multiple cancer cell lines, with favorable pharmacokinetic profiles in rodent models.

Emerging safety and toxicology data for 1190317-52-2 derivatives have been encouraging. A comprehensive ADMET study published in Drug Metabolism and Disposition (2024) analyzed over 50 analogues, finding that the core structure generally exhibits excellent metabolic stability (t_1/2 > 4 hours in human liver microsomes) and minimal CYP inhibition. The researchers noted that the bromine substituent could be strategically replaced in later-stage candidates to mitigate potential toxicity concerns without compromising target engagement, providing valuable guidance for clinical translation.

Looking forward, the unique properties of 3-bromo-6-methoxy-1H-pyrrolo[2,3-b]pyridine position it as a privileged structure in several growing therapeutic areas. Current research efforts are exploring its application in targeted protein degradation, allosteric modulator development, and as a fluorescent probe for biological imaging. With multiple derivatives now entering preclinical development across various indications, this scaffold is poised to make significant contributions to pharmaceutical innovation in the coming years.